![molecular formula C11H11ClN2O3S3 B6426810 2-({1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole CAS No. 2198916-60-6](/img/structure/B6426810.png)
2-({1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole
Overview
Description
Molecular Structure Analysis
The molecular formula of the compound is C14H15ClN2O3S2. The InChI code for a related compound, 1-[(5-chlorothiophen-2-yl)sulfonyl]piperazine, is 1S/C8H11ClN2O2S2/c9-7-1-2-8(14-7)15(12,13)11-5-3-10-4-6-11/h1-2,10H,3-6H2 , which might provide some insight into the structure of the compound .Physical And Chemical Properties Analysis
The compound “2-({1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole” has a molecular weight of 358.86. A related compound, 1-[(5-chlorothiophen-2-yl)sulfonyl]piperazine, has a melting point of 128-129°C , which might suggest similar physical properties for the compound .Scientific Research Applications
Pharmacological Activities
Chalcone derivatives, such as the compound , have attracted increasing attention due to their numerous pharmacological activities . Changes in their structures have displayed a high degree of diversity that has proven to result in a broad spectrum of biological activities .
Antimicrobial Properties
The compound shows a varied range of inhibition values against all the tested microbial strains . This suggests that it could be used in the development of new antimicrobial agents.
Antifungal Properties
In addition to its antimicrobial properties, the compound also exhibits antifungal activities . This makes it a potential candidate for the development of new antifungal drugs.
Reducing Power Abilities
Some compounds in this class have shown good ferric and cupric reducing abilities . This suggests that they could be used in redox reactions and other chemical processes that require reducing agents.
Synthesis of Heterocyclic Compounds
Chalcones are well known intermediates for synthesizing various heterocyclic compounds . The compound could potentially be used as a precursor for synthesizing a wide range of heterocyclic compounds.
Potential Two-Photon Absorption Processes
The structural data of the compound could be used to perform further studies, such as an investigation of the structure–biological activity relationship, the effect of solid-state emissive properties, and potential two-photon absorption processes .
Mechanism of Action
While the exact mechanism of action for “2-({1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole” is not specified, a related compound, 2-((1-((5-Chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine, also known as CCT245737, is a small molecular inhibitor of checkpoint kinase 1 (CHK1). This suggests that the compound may also interact with protein kinases or other cellular targets.
properties
IUPAC Name |
2-[1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl]oxy-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O3S3/c12-9-1-2-10(19-9)20(15,16)14-5-3-8(7-14)17-11-13-4-6-18-11/h1-2,4,6,8H,3,5,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQSLIMPGILVSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CS2)S(=O)(=O)C3=CC=C(S3)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O3S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-({1-[(5-Chlorothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)-1,3-thiazole](/img/structure/B6426745.png)
![1-(3,4-dimethylphenyl)-4-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]pyrrolidin-2-one](/img/structure/B6426749.png)
![4-{4-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]benzenesulfonyl}morpholine](/img/structure/B6426752.png)
![3-[4-(methylsulfanyl)phenyl]-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]propan-1-one](/img/structure/B6426757.png)
![3-phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole](/img/structure/B6426767.png)
![N-{2-oxo-2-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethyl}benzamide](/img/structure/B6426771.png)
![2-{[1-(5-methylthiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole](/img/structure/B6426777.png)
![2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole](/img/structure/B6426795.png)
![1-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]imidazolidin-2-one](/img/structure/B6426796.png)
![2-{[1-(2,6-difluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole](/img/structure/B6426809.png)
![2-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole](/img/structure/B6426818.png)
![2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole](/img/structure/B6426824.png)
![1-(3-{[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]sulfonyl}phenyl)ethan-1-one](/img/structure/B6426831.png)
![1-[(2-chlorophenyl)methanesulfonyl]-4-(1H-1,2,3-triazol-1-yl)piperidine](/img/structure/B6426836.png)